6-((5-((4-bromobenzyl)thio)-4-(2,5-dimethylphenyl)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 6-[[5-[(4-bromophenyl)methylsulfanyl]-4-(2,5-dimethylphenyl)-1,2,4-triazol-3-yl]methyl]-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C22H20BrN5O2S/c1-13-3-4-14(2)18(9-13)28-19(10-17-11-20(29)25-21(30)24-17)26-27-22(28)31-12-15-5-7-16(23)8-6-15/h3-9,11H,10,12H2,1-2H3,(H2,24,25,29,30)
• InChI Key: FNGRJYBXSMXCQF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)N2C(=NN=C2SCC3=CC=C(C=C3)Br)CC4=CC(=O)NC(=O)N4
• Molecular Formula: C22H20BrN5O2S
• Molecular Weight: 498.4 g/mol

Description

6-((5-((4-bromobenzyl)thio)-4-(2,5-dimethylphenyl)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C22H20BrN5O2S and its molecular weight is 498.4. The purity is usually 95%.
BenchChem offers high-quality 6-((5-((4-bromobenzyl)thio)-4-(2,5-dimethylphenyl)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-((5-((4-bromobenzyl)thio)-4-(2,5-dimethylphenyl)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Anti-HIV Activity

Pyrimidine derivatives have been synthesized and evaluated for their anti-HIV-1 activity, demonstrating that modifications to the pyrimidine ring can significantly impact viral inhibition. For instance, Novikov et al. (2004) reported the synthesis of 2-[2-(3,5-dimethylphenoxy)ethyl]thio derivatives of pyrimidin-4(3H)-one, showing defined virus-inhibiting properties against type 1 human immunodeficiency virus in vitro (Novikov, Ozerov, Sim, & Buckheit, 2004). This suggests that derivatives of pyrimidine, potentially including the compound of interest, could have applications in antiviral research, specifically targeting HIV.

Heterocyclic Synthesis and Applications

The structural flexibility of pyrimidine and triazole derivatives allows for the synthesis of a variety of heterocyclic compounds with potential pharmaceutical applications. For example, Majumdar et al. (2001) demonstrated the regioselective synthesis of pyrimidine annelated heterocycles, highlighting the versatility of pyrimidine derivatives in constructing complex molecular architectures (Majumdar, Das, Kundu, & Bandyopadhyay, 2001). Such synthetic strategies could be relevant for developing novel therapeutics or materials based on the compound .

Anti-Inflammatory and Analgesic Agents

The incorporation of pyrimidine and triazole rings into heterocyclic frameworks has been explored for the development of anti-inflammatory and analgesic agents. Abu‐Hashem et al. (2020) synthesized novel heterocyclic compounds derived from visnaginone and khellinone, showing significant COX-2 inhibitory, analgesic, and anti-inflammatory activities (Abu‐Hashem, Al-Hussain, & Zaki, 2020). This indicates potential for the compound of interest in pharmaceutical development, particularly in the context of inflammation and pain management.

Third-Order Nonlinear Optical Properties

Derivatives of pyrimidine and related heterocycles have also been studied for their nonlinear optical properties, which are essential for various photonic and electronic applications. Shettigar et al. (2009) explored the nonlinear optical properties of novel styryl dyes containing pyrimidine derivatives, demonstrating significant potential for device applications (Shettigar, Umesh, Poornesh, Manjunatha, & Asiri, 2009). This suggests that the compound could be investigated for its optical properties, contributing to the development of new materials for technological applications.